Cas no 1806062-49-6 (Methyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate)

• Product Name: Methyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate
• CAS No: 1806062-49-6
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4860308
• Update Time: 2025-06-07

Methyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate

• Inchi： 1S/C9H7BrF3NO2/c1-16-7(15)3-6-5(11)2-4(10)8(14-6)9(12)13/h2,9H,3H2,1H3
• InChI Key： UUJODOYMIHLIQG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CC(=O)OC)=NC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate

Recent Advances in the Application of Methyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS: 1806062-49-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS: 1806062-49-6) is a fluorinated pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the difluoromethyl and bromo substituents, make it a valuable intermediate for medicinal chemistry applications.

Recent studies have explored the synthetic utility of this compound in the preparation of novel heterocyclic scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potent and selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The researchers utilized the bromo substituent for palladium-catalyzed cross-coupling reactions, while the difluoromethyl group contributed to improved metabolic stability of the final compounds.

In drug discovery programs targeting protein-protein interactions, Methyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate has been employed as a key intermediate for the development of allosteric modulators. A recent patent application (WO2023051234) describes its use in creating small molecules that disrupt the interaction between p53 and MDM2, offering potential therapeutic avenues for cancer treatment. The fluoropyridine core was found to be crucial for maintaining optimal binding affinity while improving pharmacokinetic properties.

The compound's role in agrochemical research has also been investigated. A 2024 study published in Pest Management Science reported its incorporation into novel fungicides with improved activity against resistant strains of plant pathogens. The difluoromethyl group was shown to enhance membrane permeability, while the pyridine core contributed to target specificity, resulting in compounds with excellent efficacy and reduced environmental impact.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to this valuable building block. A green chemistry approach published in Organic Process Research & Development (2023) described an improved catalytic system for its preparation, achieving higher yields (85%) and reduced waste generation compared to traditional methods. This advancement is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

Looking forward, Methyl 3-bromo-2-(difluoromethyl)-5-fluoropyridine-6-acetate continues to show promise in multiple areas of chemical biology. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a precursor for PET tracer synthesis. The compound's versatility and the growing understanding of its reactivity patterns suggest it will remain an important tool in medicinal chemistry for years to come.